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Compound Focus: Calpeptin

CAS No.: 117591-20-5

Cat. No.: S548332

Get Quote

Property Supplier / Source Specification

Solution
Stability

MedChemExpress (MCE)

[1]

1 month at -20°C

AdooQ [2] 1 month at -20°ºC (lyophilized powder stable for 36

months at -20°C)

Solid Form
Storage

Sigma-Aldrich

(Calbiochem) [3]

Package under inert gas; store at -20°C

Tocris [4] [5] Desiccate at +4°C

Solubility Selleckchem [6] [7] 72 mg/mL in DMSO and Ethanol; Insoluble in Water

AdooQ [2] 66 mg/mL in DMSO and Ethanol; Insoluble in Water

MedChemExpress (MCE)
[1]

100 mg/mL in DMSO

Handling & Preparation Guidelines

To ensure optimal stability and performance of Calpeptin in your experiments, follow these practical steps:
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Use Fresh DMSO: DMSO is hygroscopic and absorbs moisture from the air, which can degrade

Calpeptin. Use a newly opened, anhydrous DMSO source for preparing stock solutions [7].
Aliquot the Stock Solution: Upon dissolution, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles, which cause compound degradation [2].
Prepare Working Solutions Carefully: For in vivo experiments, prepare the final working solution

immediately before use. One validated method involves sequentially adding the DMSO stock solution
to a mixture of PEG300 and Tween 80, then diluting with distilled water [6] [7].

Note the Purity: One supplier notes the chemical is of ≥94% purity by HPLC [3], which is a factor to
consider for quantitative experiments.

Troubleshooting Common Issues

Here are answers to specific questions researchers might encounter:

What should I do if my Calpeptin solution precipitates?

Cause & Solution: Precipitation can occur if the solution is stored for too long or exposed to too
many temperature cycles. Always check the solution visually before use. For reconstitution,

ensure you are using the recommended solvent (DMSO) and vortex/sonicate sufficiently. If
precipitation persists, prepare a fresh stock solution.

Why is my Calpeptin not producing the expected biological effect?

Cause & Solution: The most common cause is a loss of potency due to improper storage or an
expired solution. Always use a freshly prepared aliquot. Confirm the working concentration

against recent literature and use the product within the stated one-month stability window.

How should I store Calpeptin for long-term use?

Recommendation: For long-term storage, keep the lyophilized powder in a desiccated

environment at -20°C. Under these conditions, the solid product can remain stable for at least
36 months [2].

Experimental Workflow for Solution Preparation

The following diagram outlines the recommended procedure for preparing and using Calpeptin solutions to

maximize stability:
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Start: Retrieve Lyophilized Powder

Bring to room temperature
in a desiccator

Prepare Fresh Anhydrous DMSO

Dissolve powder in DMSO
to make concentrated stock

Aliquot into single-use vials

Store aliquots at -20°C

For experiment: Use one aliquot
and discard after use

End: Do not re-freeze
used aliquot
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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